2-((3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(2,5-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[(3-butyl-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C26H28N4O4S/c1-4-5-13-30-25(32)24-23(19(15-27-24)17-9-7-6-8-10-17)29-26(30)35-16-22(31)28-20-14-18(33-2)11-12-21(20)34-3/h6-12,14-15,27H,4-5,13,16H2,1-3H3,(H,28,31)
• InChI Key: JGZDHMFFANQTIK-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C(=CN2)C3=CC=CC=C3)N=C1SCC(=O)NC4=C(C=CC(=C4)OC)OC
• Molecular Formula: C26H28N4O4S
• Molecular Weight: 492.6 g/mol
• CAS No.: 1260910-43-7

Description

2-((3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(2,5-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C26H28N4O4S and its molecular weight is 492.59. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Derivatives and Structural Analysis

Research on heterocyclic derivatives, including compounds with complex structures similar to the one , focuses on their synthesis and structural elucidation. For example, studies on the formation and X-ray structure determination of related compounds offer insights into their chemical characteristics and potential for further modifications (Banfield, Fallon, & Gatehouse, 1987). Such research is foundational for understanding the chemical behavior and potential applications of these compounds in scientific research.

Antimicrobial Activity

Some studies investigate the synthesis of new heterocycles incorporating certain moieties for antimicrobial applications (Bondock, Rabie, Etman, & Fadda, 2008). This includes exploring the antimicrobial activity of newly synthesized compounds, characterized by various structural analyses. Research in this area could indicate potential uses of "2-((3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(2,5-dimethoxyphenyl)acetamide" in developing antimicrobial agents.

Radiosynthesis for Imaging

The synthesis and application of compounds for imaging, such as PET imaging, also represent a significant area of research. Compounds structurally related to the query have been developed as selective ligands for imaging with PET, showcasing the potential of these compounds in medical diagnostics and research (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

Synthesis and Characterization for Biological Activity

The synthesis and characterization of novel compounds for evaluating their biological activities, such as anticancer and antibacterial effects, are common themes in research. This includes developing compounds with specific structural features and testing their efficacy against various cancer cell lines or bacterial strains (Nunna, Ramachandran, Arts, Panchal, & Shah, 2014).